4-((1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-pentylcyclohexanecarboxamide
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Description
4-((1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-pentylcyclohexanecarboxamide is a useful research compound. Its molecular formula is C26H32FN3O3S and its molecular weight is 485.62. The purity is usually 95%.
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Scientific Research Applications
Preclinical Pharmacology and Pharmacokinetics
Compounds with structural similarities to the one mentioned often undergo preclinical studies to understand their pharmacodynamic and pharmacokinetic properties. For instance, research on CERC-301, a selective N-methyl-D-aspartate (NMDA) receptor antagonist, highlights the importance of characterizing binding affinity, efficacy, and safety pharmacology in the development of new therapeutic agents (Garner et al., 2015). These studies are crucial for guiding dose selection in clinical trials for disorders such as major depressive disorder.
Metabolism and Disposition Studies
Understanding the metabolism and disposition of novel compounds is fundamental in drug development. For instance, the study on SB-649868, an orexin 1 and 2 receptor antagonist, involved detailed metabolite profiling to determine the compound's pharmacokinetic profile (Renzulli et al., 2011). Such studies inform on how a compound is processed in the body, which is essential for assessing safety, efficacy, and dosing regimens.
Radioligand Development for PET or SPECT Imaging
The development of radioligands for use in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging is another potential application. Research on FIDA-2, a dopamine receptor antagonist, demonstrates the process of measuring biodistribution and radiation dosimetry in humans, contributing to our understanding of dopaminergic system imaging (Mozley et al., 1995).
Environmental and Occupational Exposure Studies
Compounds with structural similarities are also studied in the context of environmental and occupational exposure. For example, research into the exposure of South Australian preschool children to organophosphorus and pyrethroid pesticides assesses the risk and levels of exposure to neurotoxic insecticides, informing public health policy (Babina et al., 2012).
Properties
IUPAC Name |
4-[[1-[(4-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]-N-pentylcyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32FN3O3S/c1-2-3-4-14-28-24(31)20-9-5-18(6-10-20)17-30-25(32)23-22(13-15-34-23)29(26(30)33)16-19-7-11-21(27)12-8-19/h7-8,11-13,15,18,20H,2-6,9-10,14,16-17H2,1H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTFUIFAFZRGIJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC(=O)C1CCC(CC1)CN2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.